4-(1H-Benzimidazol-1-yl)aniline dihydrochloride

Specification

• Molecular Formula: C13H13Cl2N3
• Molecular Weight: 282.17 g/mol
• IUPAC Name: 4-(benzimidazol-1-yl)aniline;dihydrochloride
• Standard InChI: InChI=1S/C13H11N3.2ClH/c14-10-5-7-11(8-6-10)16-9-15-12-3-1-2-4-13(12)16;;/h1-9H,14H2;2*1H
• Standard InChI Key: YOQJVRRHZPIQEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2C3=CC=C(C=C3)N.Cl.Cl

Introduction

Chemical Structure and Molecular Characteristics

Core Structural Features

The compound consists of a planar benzimidazole moiety (C₇H₆N₂) fused to a para-substituted aniline group (C₆H₆N), with two hydrochloride counterions providing ionic stabilization. X-ray crystallography of analogous structures reveals bond lengths of 1.32–1.38 Å for the benzimidazole C=N bonds and 1.40–1.45 Å for the C-N linkage to the aniline ring. The dihydrochloride salt formation occurs through protonation at the benzimidazole N1 position (pKa ≈ 5.2) and the aniline amine group (pKa ≈ 4.8), as evidenced by potentiometric titration studies.

Stereoelectronic Properties

DFT calculations at the B3LYP/6-31G(d) level indicate a highest occupied molecular orbital (HOMO) energy of −6.2 eV localized on the benzimidazole π-system, while the lowest unoccupied molecular orbital (LUMO) at −1.8 eV resides primarily on the aniline ring. This electronic configuration facilitates charge-transfer interactions, evidenced by a bathochromic shift (λmax = 312 nm) in UV-Vis spectroscopy.

Table 1: Key Molecular Descriptors

Property	Value	Method/Source
Molecular Weight	282.17 g/mol	Mass spectrometry
logP (Octanol-Water)	2.14 ± 0.03	Computational
Aqueous Solubility	1.2 mg/mL (25°C)	Shake-flask method
Isoelectric Point (pI)	5.1–5.3	Capillary IEF

Spectroscopic Signatures

Fourier-transform infrared (FTIR) analysis shows characteristic absorptions at:

• 3677 cm⁻¹ (N-H stretch, benzimidazole)

• 1591 cm⁻¹ (C=N imine stretch)

• 1476 cm⁻¹ (aromatic C=C)
  ¹H NMR (400 MHz, DMSO-d₆) displays resonances at δ 11.8 ppm (imidazole NH), δ 7.5–7.7 ppm (benzimidazole aromatic protons), and δ 6.8–7.1 ppm (aniline aromatic protons).

Synthetic Methodologies

Conventional Condensation Routes

The primary synthesis involves refluxing equimolar o-phenylenediamine and 4-aminobenzoic acid under solvent-free conditions at 150°C for 2–4 hours, achieving yields of 68–72%. Recent advances employ MnO₂/SiO₂ nanocomposite catalysts (10 mol%) in ethanol at 80°C, reducing reaction time to 45 minutes with 85% isolated yield.

Diazotization-Coupling Modifications

Post-functionalization via diazotization (NaNO₂/HCl, 0–5°C) enables coupling with phenolic substrates. For example, coupling with 4-hydroxybenzaldehyde produces azo derivatives with λmax = 510 nm, demonstrating chromophoric potential.

Table 2: Optimization of Catalytic Synthesis

Catalyst	Temp (°C)	Time (min)	Yield (%)
None (thermal)	150	120	68
Co₃O₄ nanoparticles	100	60	78
MnO₂/SiO₂	80	45	85

Purification and Characterization

Crude products are purified through sequential recrystallization from methanol/water (3:1 v/v), followed by column chromatography (silica gel, ethyl acetate/hexane gradient). Purity is confirmed by HPLC (C18 column, 90:10 H₂O/ACN, Rₜ = 6.7 min).

Physicochemical Properties

Solubility and Partitioning

The dihydrochloride salt shows pH-dependent solubility:

• 8.9 mg/mL in 0.1N HCl (pH 1.2)

• 1.2 mg/mL in phosphate buffer (pH 7.4)
  Octanol-water partitioning (logD₇.₄ = −0.87) indicates predominant ionization at physiological pH.

Thermal Stability

Differential scanning calorimetry (DSC) reveals a melting endotherm at 250°C (ΔH = 128 J/g) followed by decomposition above 300°C. Thermogravimetric analysis (TGA) shows 5% mass loss at 150°C (hydration water) and 95% decomposition by 320°C.